Cas no 90047-52-2 (1,2-Benzenedimethanol, 3-methoxy-)

1,2-Benzenedimethanol, 3-methoxy- structure
90047-52-2 structure
Product Name:1,2-Benzenedimethanol, 3-methoxy-
CAS No:90047-52-2
MF:C9H12O3
MW:168.189783096313
CID:795540
PubChem ID:14892485
Update Time:2025-04-19

1,2-Benzenedimethanol, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedimethanol, 3-methoxy-
    • [2-(hydroxymethyl)-3-methoxyphenyl]methanol
    • 3-methoxy-1,2-bis(hydroxymethyl)benzene
    • (3-Methoxy-1,2-phenylene)dimethanol
    • 3-methoxy-o-xylene-alpha,alpha'-diol
    • WVZCTHYCDFIHAA-UHFFFAOYSA-N
    • 90047-52-2
    • 3-Methoxy-1,2-benzenedimethanol
    • SCHEMBL1029593
    • (2-hydroxymethyl-6-methoxy-phenyl)-methanol
    • DTXSID10565039
    • Inchi: 1S/C9H12O3/c1-12-9-4-2-3-7(5-10)8(9)6-11/h2-4,10-11H,5-6H2,1H3
    • InChI Key: WVZCTHYCDFIHAA-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(CO)=C1CO

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.7Ų
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